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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275 Get Quote

9-Bromo-10-phenylanthracene: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Bromo-10-phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) that has garnered

significant attention in the fields of materials science and organic synthesis. Its rigid, planar

anthracene core, functionalized with a reactive bromine atom and a sterically bulky phenyl

group, imparts a unique combination of photophysical and chemical properties. This technical

guide provides an in-depth overview of the physical and chemical characteristics of 9-Bromo-
10-phenylanthracene, its synthesis, and its applications, with a focus on providing practical

information for researchers and developers.

Chemical and Physical Properties
9-Bromo-10-phenylanthracene is a pale yellow crystalline solid at room temperature. Its core

structure consists of a tricyclic aromatic anthracene system, with a bromine atom at the 9-

position and a phenyl group at the 10-position. This substitution pattern breaks the symmetry of

the anthracene core, influencing its electronic and steric properties.
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A summary of the key physical properties of 9-Bromo-10-phenylanthracene is presented in

the table below.

Property Value Reference(s)

CAS Number 23674-20-6 [1][2]

Molecular Formula C₂₀H₁₃Br [1][2]

Molecular Weight 333.22 g/mol [1][2]

Appearance Pale yellow powder/crystals [1][3]

Melting Point 154-155 °C [1][3]

Boiling Point 449.7 ± 14.0 °C (Predicted) [1]

Solubility

Insoluble in water. Soluble in

hot toluene,

dimethylformamide,

chloroform, and slightly soluble

in methanol.

[1]

Spectroscopic Properties
The spectroscopic signature of 9-Bromo-10-phenylanthracene is crucial for its identification

and characterization.
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Spectrum Data Reference(s)

¹H NMR (500 MHz, CDCl₃)

δ 8.67 – 8.61 (m, 2H), 7.71 –

7.65 (m, 2H), 7.64 – 7.56 (m,

5H), 7.45 – 7.37 (m, 4H)

[1][3]

Mass Spectrometry (EI-MS)
m/z: Calculated for C₂₀H₁₃Br:

333.22. Found [M+]: 332.30
[1][3]

UV-Vis Absorption

Data not explicitly found for 9-

Bromo-10-phenylanthracene.

The parent compound, 9-

bromoanthracene, exhibits

absorption maxima around 370

nm.

[4]

Fluorescence Emission

Data not explicitly found for 9-

Bromo-10-phenylanthracene.

The parent compound, 9-

bromoanthracene, exhibits

fluorescence emission with

excitation at 370 nm.

[4]

Experimental Protocols
Synthesis of 9-Bromo-10-phenylanthracene
9-Bromo-10-phenylanthracene is typically synthesized via the bromination of 9-

phenylanthracene using N-bromosuccinimide (NBS).[1][3]

Reaction:
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9-Phenylanthracene
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Solvent

60 °C
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Synthesis of 9-Bromo-10-phenylanthracene.

Detailed Protocol:

Dissolution: Dissolve 9-phenylanthracene (1.0 eq) in chloroform (CHCl₃).[1][3]

Addition of Brominating Agent: Add N-bromosuccinimide (NBS) (1.2 eq) to the solution.[1][3]

Reaction: Heat the mixture to 60 °C and stir under a nitrogen atmosphere for 2 hours.[1][3]

Work-up: After cooling to room temperature, wash the reaction mixture with water. Extract

the aqueous layer with dichloromethane (CH₂Cl₂).[1][3]

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.[1]

[3]

Purification: Recrystallize the crude product from methanol to obtain 9-Bromo-10-
phenylanthracene as a green-yellow powder.[1][3] A more detailed recrystallization may

involve dissolving the crude solid in a minimum amount of hot methanol and allowing it to
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cool slowly to room temperature, followed by further cooling in an ice bath to maximize

crystal formation. The crystals are then collected by vacuum filtration and washed with a

small amount of cold methanol.

Chemical Reactivity and Applications
The presence of the bromine atom makes 9-Bromo-10-phenylanthracene a versatile building

block in organic synthesis, particularly in cross-coupling reactions.

Suzuki-Miyaura Coupling
9-Bromo-10-phenylanthracene readily participates in palladium-catalyzed Suzuki-Miyaura

coupling reactions to form new carbon-carbon bonds. This is a powerful method for the

synthesis of more complex, functionalized anthracene derivatives.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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